Cas no 1352486-67-9 ([3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine)

[3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine is a specialized heterocyclic compound featuring a brominated pyridine core functionalized with a piperidine sulfonyl group and a hydrazine moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromine substitution offers a versatile handle for further cross-coupling reactions, while the sulfonyl group enhances stability and modulates electronic properties. The hydrazine functionality provides a reactive site for condensation or cyclization reactions, enabling the construction of diverse nitrogen-containing scaffolds. Its well-defined molecular architecture supports precise derivatization, particularly in the development of biologically active molecules. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.

[3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine structure

1352486-67-9 structure

Product Name:[3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine

CAS No:1352486-67-9

MF:C₁₀H₁₅BrN₄O₂S

MW:335.220699548721

CID:5169067

Update Time:2025-10-30

[3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine Chemical and Physical Properties

Names and Identifiers

- [3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine
- Inchi： 1S/C10H15BrN4O2S/c11-8-6-13-7-9(10(8)14-12)18(16,17)15-4-2-1-3-5-15/h6-7H,1-5,12H2,(H,13,14)
- InChI Key： JGLZVHSNLNANDH-UHFFFAOYSA-N
- SMILES： C1=NC=C(S(N2CCCCC2)(=O)=O)C(NN)=C1Br

[3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM495138-1g	3-Bromo-4-hydrazinyl-5-(piperidin-1-ylsulfonyl)pyridine	1352486-67-9	97%	1g	$490	2023-03-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1668833-1g	3-Bromo-4-hydrazinyl-5-(piperidin-1-ylsulfonyl)pyridine	1352486-67-9	98%	1g	￥7261.00	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1668833-5g	3-Bromo-4-hydrazinyl-5-(piperidin-1-ylsulfonyl)pyridine	1352486-67-9	98%	5g	￥16871.00	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1668833-10g	3-Bromo-4-hydrazinyl-5-(piperidin-1-ylsulfonyl)pyridine	1352486-67-9	98%	10g	￥25693.00	2023-11-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD611086-1g	3-Bromo-4-hydrazinyl-5-(piperidin-1-ylsulfonyl)pyridine	1352486-67-9	97%	1g	￥3430.0	2023-04-10

[3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on [3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine

Research Briefing on [3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine (CAS: 1352486-67-9)

In recent years, the compound [3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine (CAS: 1352486-67-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and hydrazine functional groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Its structural features make it particularly valuable in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and optimization of [3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for this compound, highlighting its improved yield and purity compared to previous methods. The study also explored its reactivity in various coupling reactions, demonstrating its versatility as a building block for more complex molecules. These advancements are critical for accelerating the drug discovery process and reducing production costs.

Another area of interest is the application of [3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine in the development of kinase inhibitors. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is implicated in diseases such as cancer and inflammatory disorders. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported the successful incorporation of this compound into a series of potent and selective kinase inhibitors. The inhibitors exhibited nanomolar activity against specific kinase targets, with favorable pharmacokinetic profiles in preclinical models. These findings underscore the compound's potential as a cornerstone in kinase inhibitor design.

Beyond its role in kinase inhibition, [3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine has also been investigated for its utility in proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that degrade target proteins rather than merely inhibiting them. A recent study in Nature Chemical Biology demonstrated the compound's efficacy as a linker in PROTAC design, facilitating the degradation of oncogenic proteins in vitro and in vivo. This application opens new avenues for the treatment of previously undruggable targets, expanding the therapeutic potential of this molecule.

Despite these promising developments, challenges remain in the clinical translation of [3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine-based therapies. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the compound's therapeutic potential. Ongoing studies are expected to provide deeper insights into its mechanisms of action and broader applications in medicine.

In conclusion, [3-Bromo-5-(piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine (CAS: 1352486-67-9) represents a versatile and valuable tool in modern drug discovery. Its applications span from kinase inhibitors to PROTACs, highlighting its adaptability and significance in addressing unmet medical needs. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics, offering hope for patients with challenging diseases.